Cas no 1203196-27-3 (N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide)

• Product Name: N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide
• CAS No: 1203196-27-3
• MF: C₁₈H₁₇N₇O
• MW: 347.373882055283
• CID: 6267900
• PubChem ID: 45502424
• Update Time: 2025-06-25

N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide
• N-(2-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-1H-indole-3-carboxamide
• F5559-0293
• N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]-1H-indole-3-carboxamide
• VU0647207-1
• AKOS024513578
• N-(2-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)-1H-indole-3-carboxamide
• 1203196-27-3

• Inchi： 1S/C18H17N7O/c26-18(14-11-21-15-5-2-1-4-13(14)15)20-8-7-19-16-10-17(23-12-22-16)25-9-3-6-24-25/h1-6,9-12,21H,7-8H2,(H,20,26)(H,19,22,23)
• InChI Key： HWYGZQVSBFDGQW-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C=CC=CC1=2)NCCNC1C=C(N=CN=1)N1C=CC=N1

Computed Properties

• Exact Mass: 347.14945819g/mol
• Monoisotopic Mass: 347.14945819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide

Comprehensive Overview of N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide (CAS No. 1203196-27-3)

N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide, with the CAS number 1203196-27-3, is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a pyrimidine core with an indole moiety, linked through a carboxamide bridge, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition, cancer therapy, and neurodegenerative disease research, aligning with current trends in precision medicine and targeted therapies.

The structural complexity of N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide allows it to interact with various biological targets. Its pyrazole and pyrimidine components are known to enhance binding affinity to enzymes and receptors, which is why it is frequently explored in high-throughput screening assays. Recent studies suggest its relevance in modulating cell signaling pathways, a hot topic in immunotherapy and autoimmune disease research. This aligns with the growing demand for novel small-molecule inhibitors in the pharmaceutical industry.

From a synthetic chemistry perspective, the compound’s CAS 1203196-27-3 designation ensures precise identification in global databases, facilitating collaborative research. Its indole-3-carboxamide segment is particularly noteworthy, as indole derivatives are widely studied for their antioxidant and anti-inflammatory properties. This has led to increased interest in its potential role in metabolic disorder treatments, a field where natural product-inspired drugs are gaining traction.

In the context of drug design, N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide exemplifies the shift toward multi-target therapeutics, a strategy increasingly adopted to address complex diseases like Alzheimer’s and Parkinson’s. Its dual functionality—combining a heteroaromatic scaffold with a flexible aminoethyl linker—makes it a versatile tool for structure-activity relationship (SAR) studies. This is particularly relevant given the rise of AI-driven drug discovery, where such compounds are used to train predictive models.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for optimizing bioavailability, a key focus in modern pharmacokinetics. Researchers are also investigating its potential as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge approach in targeted protein degradation. This ties into broader discussions about sustainable drug development and reducing off-target effects.

In summary, N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)-1H-indole-3-carboxamide (CAS 1203196-27-3) represents a convergence of medicinal chemistry, computational biology, and translational research. Its multifaceted applications—from kinase inhibitors to neuroprotective agents—highlight its value in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing personalized medicine and next-generation therapeutics.